Methyl 9-undecenoate
Cat. No. B1623508
M. Wt: 198.3 g/mol
InChI Key: RHRCWCJKYPOGNT-ONEGZZNKSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03974196
Procedure details
Reaction was carried out in the same manner as in Example 1, except that a mixture of 1 ml of methyl oleate and 1 ml of 2-octene was used in place of 1 ml of the methyl oleate, the reaction temperature was 70°C., and the reaction time was 17 hours. There were obtained methyl 9-undecenoate in a yield of about 5% and methyl 9-pentadecenoate in a yield of about 7% (estimated from the chromatogram). Besides, metathesis products were obtained independently from methyl oleate and 2-octene.
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([O:20][CH3:21])(=[O:19])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8]/[CH:9]=[CH:10]\[CH2:11][CH2:12][CH2:13][CH2:14][CH2:15]CCC.CC=CCCCCC>>[C:1]([O:20][CH3:21])(=[O:19])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH:9]=[CH:10][CH3:11].[C:1]([O:20][CH3:21])(=[O:19])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH:9]=[CH:10][CH2:11][CH2:12][CH2:13][CH2:14][CH3:15]
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Inputs
Step One
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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C(CCCCCCC\C=C/CCCCCCCC)(=O)OC
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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CC=CCCCCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Reaction
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CUSTOM
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Type
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CUSTOM
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Details
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was 70°C.
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Outcomes
Product
Details
Reaction Time |
17 h |
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Name
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Type
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product
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Smiles
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C(CCCCCCCC=CC)(=O)OC
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Name
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Type
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product
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Smiles
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C(CCCCCCCC=CCCCCC)(=O)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
